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Compound of Interest

Compound Name: Mercurous perchlorate

Cat. No.: B078601

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of mercurous perchlorate. It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Chemical Identifier:

Chemical Name Mercurous Perchlorate
Synonyms Mercury(l) perchlorate
CAS Number 13932-02-0[1]

Molecular Formula Hg2(ClO4)2

Hazard Identification and Personal Protective
Equipment (PPE)

Mercurous perchlorate is a highly toxic and reactive substance. It is a strong oxidizer and
poses a severe health hazard through all routes of exposure.

GHS Hazard Classification:

e Oxidizing Solids: Category 2 (May intensify fire; oxidizer)
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o Acute Toxicity (Oral, Dermal, Inhalation): Category 1 (Fatal if swallowed, in contact with skin,
or if inhaled)

o Specific Target Organ Toxicity (Repeated Exposure): Category 2 (May cause damage to
organs through prolonged or repeated exposure)

e Hazardous to the Aquatic Environment (Acute and Chronic): Category 1 (Very toxic to
aguatic life with long lasting effects)

Required Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Chemical safety goggles and a face shield.

Chemical-resistant gloves (e.g., Silver Shield®,
Sk laminate-style with outer heavy-duty nitrile or
in
neoprene gloves). A chemically resistant apron

or lab coat is also required.

A NIOSH-approved full-facepiece respirator with

cartridges effective for mercury vapors and
Respiratory particulates. In case of high concentrations or

unknown exposure levels, a self-contained

breathing apparatus (SCBA) is necessary.

Body Fire/flame-resistant lab coat.

Quantitative Exposure Limits:

Parameter Limit

OSHA PEL 0.1 mg/m3 (as HQ)
NIOSH IDLH 10 mg/m? (as Hg)
ACGIH TLV 0.025 mg/m? (as Hg)

Safe Handling and Storage Protocols
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Operational Plan:
e Work Area Preparation:

o All work with mercurous perchlorate must be conducted in a designated area within a
certified chemical fume hood.

o Ensure that an eyewash station and a safety shower are readily accessible and have been
recently tested.

o Remove all flammable and combustible materials from the immediate work area.
o Use a tray or secondary containment to minimize the spread of potential spills.

e Handling Procedure:

o

Before handling, ensure all required PPE is correctly worn.

[¢]

Use only plastic or compatible glass utensils for transferring the chemical. Avoid metal
spatulas.

[¢]

Handle the substance gently to avoid creating dust.

o

Keep containers tightly closed when not in use.
Storage Plan:
e Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.
o Store in a tightly sealed, non-metallic, and clearly labeled container.
e Segregate from incompatible materials, particularly:
o Combustible and flammable materials
o Reducing agents (e.g., zinc, alkali metals, formic acid)

o Acids and bases
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e Store in a locked cabinet to restrict unauthorized access.

Emergency and Spill Response

Emergency Procedures:

Exposure Route

First Aid Measures

Inhalation

Immediately move the affected person to fresh
air. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion . . . :
unconscious person. Seek immediate medical
attention.

Spill Response Workflow:
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Immediate Actions

Evacuate Immediate Area

Alert Colleagues & Supervisor

Secure the Area (Restrict Access)

Spill Adsessment

Assess Spill Size & Risk

Minor Major

Small Spill (<1g) Large Spill (>1g) or Unknown

Cleanup Proceglure Emergengy Services

Don Full PPE

Call Emergency Services / EHS

Cover with Inert Absorbent
(e.g., sand, vermiculite)

Carefully Collect Material
into a Labeled Waste Container

Decontaminate the Area
with a Mercury Decontaminant

Waste Disposal

Dispose of Waste as
Hazardous Mercury Waste

Click to download full resolution via product page

Caption: Workflow for responding to a mercurous perchlorate spill.
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Disposal Plan

All waste containing mercurous perchlorate is considered hazardous waste.
Step-by-Step Disposal Protocol:
» Waste Collection:

o Collect all mercurous perchlorate waste, including contaminated PPE and spill cleanup
materials, in a designated, leak-proof, and clearly labeled hazardous waste container.

o Do not mix with other waste streams.

* Waste Storage:
o Store the waste container in a secure, designated hazardous waste accumulation area.
o Ensure the storage area is cool, dry, and away from incompatible materials.

» Disposal Procedure:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the EHS or contractor with the full chemical name and any relevant safety data.

o Under no circumstances should mercurous perchlorate waste be disposed of down the
drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Mercurous Perchlorate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078601#personal-protective-equipment-for-handling-
mercurous-perchlorate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b078601#personal-protective-equipment-for-handling-mercurous-perchlorate
https://www.benchchem.com/product/b078601#personal-protective-equipment-for-handling-mercurous-perchlorate
https://www.benchchem.com/product/b078601#personal-protective-equipment-for-handling-mercurous-perchlorate
https://www.benchchem.com/product/b078601#personal-protective-equipment-for-handling-mercurous-perchlorate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078601?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

